Cas no 40571-89-9 (5-alpha-Androstan-3-alpha,17-beta-diol, 2-beta,16-beta-dipipecolinio-, diiodide, diacetate)

• Product Name: 5-alpha-Androstan-3-alpha,17-beta-diol, 2-beta,16-beta-dipipecolinio-, diiodide, diacetate
• CAS No: 40571-89-9
• MF: C₃₅H₆₀I₂N₂O₄
• MW: 826.670855522156
• CID: 2684854
• Update Time: 2023-08-07

5-alpha-Androstan-3-alpha,17-beta-diol, 2-beta,16-beta-dipipecolinio-, diiodide, diacetate Chemical and Physical Properties

Names and Identifiers

• 5-alpha-Androstan-3-alpha,17-beta-diol, 2-beta,16-beta-dipipecolinio-, diiodide, diacetate

• Inchi： 1S/C35H60N2O4.2HI/c1-24(38)40-32-21-26-13-14-27-28(35(26,4)23-31(32)37(6)19-11-8-12-20-37)15-16-34(3)29(27)22-30(33(34)41-25(2)39)36(5)17-9-7-10-18-36;;/h26-33H,7-23H2,1-6H3;2*1H/q+2;;/p-2/t26-,27+,28-,29-,30-,31-,32-,33-,34-,35-;;/m0../s1
• InChI Key： SRSVRTORWOTOTJ-YTGGZNJNSA-L
• SMILES： [I-].[I-].O(C(C)=O)[C@H]1[C@H](C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C[C@@H]([C@H](C[C@@H]3CC[C@@H]21)OC(C)=O)[N+]1(C)CCCCC1)[N+]1(C)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1000
• Topological Polar Surface Area: 52.6